molecular formula C11H9ClO B8572189 1-Chloro-3-methylnaphthalen-2-ol

1-Chloro-3-methylnaphthalen-2-ol

Cat. No. B8572189
M. Wt: 192.64 g/mol
InChI Key: GDBWOIUARMPWSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-3-methylnaphthalen-2-ol is a useful research compound. Its molecular formula is C11H9ClO and its molecular weight is 192.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-3-methylnaphthalen-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-3-methylnaphthalen-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Chloro-3-methylnaphthalen-2-ol

Molecular Formula

C11H9ClO

Molecular Weight

192.64 g/mol

IUPAC Name

1-chloro-3-methylnaphthalen-2-ol

InChI

InChI=1S/C11H9ClO/c1-7-6-8-4-2-3-5-9(8)10(12)11(7)13/h2-6,13H,1H3

InChI Key

GDBWOIUARMPWSI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CC=CC=C2C(=C1O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-chlorosuccinimide (8.02 g, 60.05 mmol) in dichloromethane (475 mL) at −78° C. was added zirconium(IV)chloride (2.80 g, 12.01 mmol), followed by 3-methyl-naphthalen-2-ol (4A) (9.5 g, 60.05 mmol) under Ar. The reaction mixture was stirred at −78° C. for minutes, the cooling bath was removed and the reaction was stirred at room temperature for 5 h. The reaction was quenched with saturated sodium bicarbonate solution and stirred for 5 minutes. The mixture was diluted with H2O, extracted with dichloromethane (3×) and the combined organic layer was dried (MgSO4), filtered, concentrated and purified by flash column chromatography (silica gel, 0 to 10% ethyl acetate/hexanes) to give 4B as a white solid (9.05 g, 78%).
Quantity
8.02 g
Type
reactant
Reaction Step One
Quantity
475 mL
Type
solvent
Reaction Step One
Quantity
2.8 g
Type
catalyst
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step Two
Name
Yield
78%

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